Cas no 22817-15-8 (Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-)
22817-15-8 structure
Product Name:Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-
CAS No:22817-15-8
MF:C9H11N5O2
MW:221.215940713882
CID:255074
PubChem ID:52239
Update Time:2025-04-19
Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-
- [N'-(4-carboxyphenyl)carbamimidoyl]-(diaminomethylidene)azanium
- 4-{[{[AMINO(IMINO)METHYL]AMINO}(IMINO)METHYL]AMINO}BENZOIC ACID HYDROCHLORIDE
- 4-(butylcarbamoylamino)-2-hydroxy-benzoic acid
- 4-(N'-Butyl-ureido)-salicylsaeure
- 4-(N'-Carbamimidoyl-guanidino)-benzoesaeure
- 4-(N'-carbamimidoyl-guanidino)-benzoic acid
- 4-< N'-Butyl-ureido> -salicylsaeure
- AC1L5HKR
- AG-J-28124
- CTK3I7814
- NSC69832
- SureCN1592341
- NCIStruc1_000808
- NCGC00097383-01
- DTXSID10945493
- 4-{[{[amino(imino)methyl]amino}(imino)methyl]amino}benzoic acid
- 22817-15-8
- AKOS024412044
- NCI125205
- CHEMBL1742045
- NCGC00014274-02
- 4-(3-Carbamimidoylguanidino)benzoic acid
- NCIStruc2_000735
- 4-((((amino(imino)methyl)amino)(imino)methyl)amino)benzoic acid
- NCGC00014274
- CCG-37621
- NSC125205
- NCI60_000590
- 4-(N'-Carbamimidoylcarbamimidamido)benzoic acid
- NSC-125205
- 4-[[amino-(diaminomethylideneamino)methylidene]amino]benzoic acid
- Nafamostat Impurity 8
- 1-(p-carboxyphenyl) biguanide
-
- Inchi: 1S/C9H11N5O2/c10-8(11)14-9(12)13-6-3-1-5(2-4-6)7(15)16/h1-4H,(H,15,16)(H6,10,11,12,13,14)
- InChI Key: SQVQYPFROZNYOG-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)/N=C(\N)/N=C(\N)/N)=O
Computed Properties
- Exact Mass: 222.09926
- Monoisotopic Mass: 221.09127461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 140Ų
Experimental Properties
- PSA: 141.69
Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-276977-250mg |
4-{[{[amino(imino)methyl]amino}(imino)methyl]amino}benzoic acid hydrochloride, |
22817-15-8 | 250mg |
¥1188.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-276977-250 mg |
4-{[{[amino(imino)methyl]amino}(imino)methyl]amino}benzoic acid hydrochloride, |
22817-15-8 | 250MG |
¥1,188.00 | 2023-07-11 |
Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]- Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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